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Compound of Interest

Compound Name: 5-Methylchrysene

Cat. No.: B135471

Application Notes and Protocols for 5-
Methylchrysene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 5-
Methylchrysene in a laboratory setting. 5-Methylchrysene is a polycyclic aromatic
hydrocarbon (PAH) and a known carcinogen that requires strict safety measures to prevent
exposure.

Compound Information

5-Methylchrysene is a product of incomplete combustion and is found in tobacco smoke and
coal tar.[1] It is classified as a Group 2B carcinogen by the International Agency for Research
on Cancer (IARC), meaning it is possibly carcinogenic to humans.[1] In the lab, it is primarily

used for biochemical and cancer research.[2]

Table 1: Physical and Chemical Properties of 5-Methylchrysene
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Property Value Reference
Appearance Purple crystals [11[3]
Molecular Formula CioH14
Molecular Weight 242.321 g/mol
Melting Point 117.5 °C (243.5 °F)
Boiling Point 465.14 °C (estimate)
Water Solubility 0.062 mg/L at 27 °C
Solubility Soluble in acetone and
chloroform
Vapor Pressure 0.00000025 mmHg

Safety and Hazard Information

5-Methylchrysene is a hazardous substance. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following hazard information.

Table 2: GHS Hazard Classification for 5-Methylchrysene

Hazard Class Category

Hazard Statement

Acute toxicity, oral 4

H302: Harmful if swallowed

Serious eye damage/eye

H318: Causes serious eye

1
irritation damage
H350/H351: May
Carcinogenicity 1B/2 cause/Suspected of causing
cancer
Hazardous to the aquatic , o
1 H400: Very toxic to aquatic life

environment, acute hazard

Hazardous to the aquatic

environment, long-term hazard

H410: Very toxic to aquatic life

with long lasting effects
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Data sourced from PubChem.

GHS Pictograms:

Environmental

Corrosive Exclamation mark Health hazard
hazard
GHSO05 GHSO07 GHSO08 GHSO09
Table 3: Occupational Exposure Limits
Organization Limit Value
OSHA (PEL) 8-hour TWA 0.2 mg/m3
NIOSH (REL) 10-hour TWA 0.1 mg/m3

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended
Exposure Limit.

Experimental Protocols

Strict adherence to the following protocols is mandatory to ensure the safety of all laboratory
personnel.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

o Gloves: Wear two pairs of nitrile gloves. Change the outer pair immediately if contaminated.
o Eye Protection: Chemical safety goggles are required at all times.

o Lab Coat: A disposable, solid-front lab coat or coveralls must be worn.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a NIOSH-approved respirator with organic vapor cartridges and P100 particulate
filters is required.
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3.2. Handling Procedures

o Designated Area: All work with 5-Methylchrysene must be conducted in a designated area,
such as a certified chemical fume hood, to minimize exposure.

e Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh
paper or in a container.

« Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing.

o Aerosol Prevention: Avoid any procedures that may generate dust or aerosols.

o Transportation: When transporting 5-Methylchrysene, use a sealed, shatter-resistant
secondary container.

3.3. Storage

o Store 5-Methylchrysene in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.

o Keep containers tightly closed and clearly labeled.

o Store away from light and moisture.

3.4. Spill and Emergency Procedures

» Spill: In the event of a spill, evacuate the area immediately. Wearing appropriate PPE, cover
the spill with an absorbent material, and collect it into a sealed container for hazardous
waste disposal. Ventilate the area and wash the spill site after cleanup is complete.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes and remove contaminated clothing. Seek medical attention.
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« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

3.5. Waste Disposal

All waste contaminated with 5-Methylchrysene is considered hazardous waste and must be
disposed of according to institutional and local regulations.

» Solid Waste: Contaminated gloves, lab coats, pipette tips, and other disposable materials
should be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing 5-Methylchrysene in a sealed, labeled, and
compatible hazardous waste container.

o Sharps: Contaminated needles and other sharps must be placed in a designated sharps
container for hazardous chemical waste.

Visualized Workflow

The following diagram illustrates the standard workflow for safely handling 5-Methylchrysene
in a laboratory setting.

m

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Methylchrysene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b135471?utm_src=pdf-body
https://www.benchchem.com/product/b135471?utm_src=pdf-body
https://www.benchchem.com/product/b135471?utm_src=pdf-body
https://www.benchchem.com/product/b135471?utm_src=pdf-body-img
https://www.benchchem.com/product/b135471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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